Cas no 869950-31-2 (4-Ethyl-5-(4-methylphenyl)thiophene-2-carboxylic Acid)

• Product Name: 4-Ethyl-5-(4-methylphenyl)thiophene-2-carboxylic Acid
• CAS No: 869950-31-2
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• MDL: MFCD05861654
• CID: 3059693
• PubChem ID: 7018632
• Update Time: 2025-04-21

4-Ethyl-5-(4-methylphenyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5- p -tolyl-thiophene-2-carboxylic acid
• BBL010166
• 869950-31-2
• MFCD05861654
• AB01324437-02
• EN300-83749
• 4-ethyl-5-(4-methylphenyl)thiophene-2-carboxylic acid
• UJB95031
• 4-ethyl-5-(4-methylphenyl)thiophene-2-carboxylicacid
• STK346774
• 887-218-7
• 4-ETHYL-5-(4-METHYLPHENYL)-2-THIOPHENECARBOXYLIC ACID
• CS-0262799
• NCGC00328463-01
• AKOS000311339
• VS-02352
• 4-Ethyl-5-(4-methylphenyl)thiophene-2-carboxylic Acid

• MDL： MFCD05861654
• Inchi： 1S/C14H14O2S/c1-3-10-8-12(14(15)16)17-13(10)11-6-4-9(2)5-7-11/h4-8H,3H2,1-2H3,(H,15,16)
• InChI Key： KUUFNHKWKCKRDQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(CC)=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 246.07145086Da
• Monoisotopic Mass: 246.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 425.4±45.0 °C at 760 mmHg
• Flash Point: 211.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Ethyl-5-(4-methylphenyl)thiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)